Cas no 1805200-82-1 (Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate
• CAS No: 1805200-82-1
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4805956
• Update Time: 2025-10-21

Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-7(15)3-5-8(9(11)12)4(10)2-6(13-5)14(16)17/h2,9H,3H2,1H3
• InChI Key： GZHQZZKBSDSAQH-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate

Professional Introduction to Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate (CAS No. 1805200-82-1)

Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate (CAS No. 1805200-82-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a critical intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in terms of reducing susceptibility to enzymatic degradation. In contrast, the fluoro substituent contributes to lipophilicity and can modulate receptor interactions, thereby influencing the overall efficacy and selectivity of potential drugs. The nitropyridine core of the molecule further adds to its complexity, offering multiple sites for functionalization and interaction with biological targets.

In recent years, the demand for compounds like Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate has surged due to its utility in synthesizing small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its applicability in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The nitro group within the pyridine ring can be selectively reduced or converted into other functional groups, providing synthetic chemists with versatile tools for constructing complex molecular architectures.

The pharmaceutical industry has leveraged this compound in several high-profile research projects aimed at identifying novel drug candidates. Its incorporation into lead compounds has shown promise in preclinical trials, where it exhibited favorable pharmacological properties such as improved solubility and reduced toxicity. Furthermore, the structural features of Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate align well with current trends in drug design, emphasizing the importance of fluorinated and difluoromethyl-containing scaffolds in modern medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

Ongoing research continues to explore new applications for Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate beyond traditional pharmaceutical uses. For example, its potential as a material for agrochemicals and specialty chemicals is being investigated due to its unique reactivity and stability under various environmental conditions. Additionally, the compound's role in developing advanced materials for optoelectronic applications has not been overlooked, as fluorinated pyridines are known for their contributions to charge transport properties.

The regulatory landscape surrounding this compound is also evolving, with increasing emphasis on sustainable synthesis methods that minimize waste and energy consumption. Innovations in green chemistry principles are being integrated into its production process, ensuring compliance with environmental standards while maintaining high-quality output. This aligns with global efforts to promote sustainable practices across all sectors of chemical manufacturing.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-6-nitropyridine-2-acetate (CAS No. 1805200-82-1) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on drug discovery. Its multifaceted applications and structural versatility make it an indispensable tool for researchers striving to develop next-generation therapeutics. As scientific understanding advances, it is anticipated that this compound will continue to play a pivotal role in shaping the future of medicinal chemistry.